9-[2-(1H-benzimidazol-2-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to 9-[2-(1H-Benzimidazol-2-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole involves multiple steps, including condensation reactions, cyclization, and the use of dimethylformamide or dimethylsulfoxide for moderate to excellent yields. The identities of these compounds are confirmed using techniques like 1H NMR, 13C NMR, IR, and HRMS (Kandemir & Sengul, 2015).
Molecular Structure Analysis
Structural analyses of these compounds often involve a combination of spectroscopic and X-ray diffraction techniques. This comprehensive approach confirms the expected molecular configurations and helps in understanding the spatial arrangement and electronic structure of these molecules, which are crucial for predicting their reactivity and interactions with biological molecules.
Chemical Reactions and Properties
9-[2-(1H-Benzimidazol-2-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole derivatives participate in various chemical reactions, including those that lead to potential pharmacological activities. These reactions often involve modifications at the carbazole or benzimidazole rings, offering a plethora of derivatives with varied properties (Ram et al., 1992).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. High thermal stability and glass-transition temperature are noted in derivatives, making them suitable for applications requiring materials that withstand high temperatures (Ma et al., 2012).
Chemical Properties Analysis
Chemical properties, including acidity, basicity, and reactivity towards electrophiles or nucleophiles, are pivotal for understanding the interactions of these compounds in biological systems or in chemical syntheses. Investigations into their acid-base properties and reactivity patterns are essential for developing new compounds with desired activities (Sánchez-Moreno et al., 2003).
For a detailed exploration of these topics and access to the full texts of the cited studies, visit consensus.app.
properties
IUPAC Name |
9-[2-(1H-benzimidazol-2-yl)ethyl]-1,2,3,4-tetrahydrocarbazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3/c1-5-11-19-15(7-1)16-8-2-6-12-20(16)24(19)14-13-21-22-17-9-3-4-10-18(17)23-21/h1,3-5,7,9-11H,2,6,8,12-14H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIFXYBMJWNRDPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=CC=CC=C3N2CCC4=NC5=CC=CC=C5N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.